An In-depth Technical Guide on 1(R)-(Trifluoromethyl)oleyl alcohol: A Novel Ferroptosis Inhibitor for Friedreich's Ataxia
An In-depth Technical Guide on 1(R)-(Trifluoromethyl)oleyl alcohol: A Novel Ferroptosis Inhibitor for Friedreich's Ataxia
For Researchers, Scientists, and Drug Development Professionals
Abstract
1(R)-(Trifluoromethyl)oleyl alcohol, a novel synthetic analog of oleic acid, has emerged as a promising therapeutic candidate for Friedreich's ataxia (FRDA). This in-depth technical guide consolidates the current scientific knowledge on this compound, focusing on its chemical properties, biological activity, and mechanism of action. Notably, it has been identified as a potent inhibitor of ferroptosis, an iron-dependent form of regulated cell death implicated in the pathophysiology of FRDA. This document provides detailed experimental protocols, quantitative data, and visual representations of the relevant signaling pathways to facilitate further research and development in this area.
Introduction
Friedreich's ataxia is an autosomal recessive neurodegenerative disease characterized by a deficiency of the mitochondrial protein frataxin (FXN). This deficiency leads to mitochondrial iron overload, increased oxidative stress, and a heightened susceptibility to a specific form of iron-dependent cell death known as ferroptosis. 1(R)-(Trifluoromethyl)oleyl alcohol has been identified as a significantly more potent inhibitor of ferroptosis in cellular models of FRDA compared to its parent compound, oleic acid.[1][2] Its protective effects against lipid peroxidation and erastin-induced cell death highlight its potential as a lead compound for the development of novel therapeutics for FRDA.[3][4]
Chemical and Physical Properties
1(R)-(Trifluoromethyl)oleyl alcohol, with the formal name (2R,10Z)-1,1,1-trifluoro-10-nonadecen-2-ol, is a structurally unique molecule designed to leverage the protective properties of oleic acid while enhancing its potency through the strategic incorporation of a trifluoromethyl group.
| Property | Value | Reference |
| CAS Number | 2644636-20-2 | [3] |
| Molecular Formula | C₁₉H₃₅F₃O | [3] |
| Molar Mass | 336.48 g/mol | [3] |
| Purity | ≥95% | [3] |
| Formulation | A solution in ethanol | [3] |
| Solubility | Ethanol: 1 mg/ml | [3] |
| Storage | -20°C | [3] |
| Stability | ≥ 2 years | [3] |
Biological Activity and Mechanism of Action
The primary biological activity of 1(R)-(Trifluoromethyl)oleyl alcohol is the inhibition of ferroptosis. This has been demonstrated in various cellular models of Friedreich's ataxia.
Inhibition of Erastin-Induced Ferroptosis
Erastin is a small molecule that induces ferroptosis by inhibiting the cystine/glutamate antiporter (system Xc-), leading to depletion of glutathione (GSH) and subsequent inactivation of glutathione peroxidase 4 (GPX4). 1(R)-(Trifluoromethyl)oleyl alcohol has been shown to effectively prevent erastin-induced cell death in primary fibroblasts isolated from patients with Friedreich's ataxia.
| Cell Model | Treatment | Concentration of 1(R)-(Trifluoromethyl)oleyl alcohol | Outcome | Reference |
| Primary fibroblasts from FRDA patients | Erastin | 5 µM, 10 µM, 20 µM | Inhibition of ferroptosis | [3] |
| Murine fibroblasts with FRDA-associated I154F point mutation | Erastin | 20 µM | Prevention of ferroptosis | [4] |
Reduction of Lipid Peroxidation
A key event in ferroptosis is the accumulation of lipid peroxides. 1(R)-(Trifluoromethyl)oleyl alcohol has been demonstrated to reduce lipid peroxidation in human myoblasts following the knockdown of frataxin using siRNA.
| Cell Model | Treatment | Concentration of 1(R)-(Trifluoromethyl)oleyl alcohol | Outcome | Reference |
| NBT human myoblasts | FXN siRNA knockdown | 5 µM | Reduction of lipid peroxidation | [3] |
Signaling Pathways
The protective effects of 1(R)-(Trifluoromethyl)oleyl alcohol are intrinsically linked to the molecular pathways governing ferroptosis, particularly in the context of frataxin deficiency. Frataxin deficiency disrupts iron-sulfur cluster biogenesis, leading to mitochondrial iron accumulation and increased reactive oxygen species (ROS) production. This creates a cellular environment highly susceptible to ferroptosis. The NRF2 pathway, a critical regulator of antioxidant response, is often impaired in FRDA, further exacerbating oxidative stress.
Diagram: Ferroptosis Pathway in Friedreich's Ataxia and the Protective Role of 1(R)-(Trifluoromethyl)oleyl alcohol
Caption: Simplified signaling pathway of ferroptosis in Friedreich's Ataxia.
Experimental Protocols
Detailed methodologies are crucial for the replication and extension of the findings related to 1(R)-(Trifluoromethyl)oleyl alcohol.
Synthesis of 1(R)-(Trifluoromethyl)oleyl alcohol
A specific, detailed synthesis protocol for 1(R)-(Trifluoromethyl)oleyl alcohol is not publicly available in the reviewed literature. However, the synthesis of chiral α-trifluoromethyl alcohols is a known process in organic chemistry. A general approach involves the asymmetric trifluoromethylation of a corresponding ketone precursor. One common method utilizes the Ruppert-Prakash reagent (TMSCF₃) with a chiral catalyst to introduce the trifluoromethyl group stereoselectively.
Diagram: General Synthetic Workflow for Chiral α-Trifluoromethyl Alcohols
Caption: A generalized workflow for the synthesis of chiral α-trifluoromethyl alcohols.
Cell Culture and Treatment for Ferroptosis Inhibition Assay
-
Cell Lines: Primary dermal fibroblasts from Friedreich's ataxia patients and healthy donors.
-
Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 1% L-glutamine at 37°C in a humidified atmosphere of 5% CO₂.
-
Treatment Protocol:
-
Seed cells in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.
-
Pre-treat cells with varying concentrations of 1(R)-(Trifluoromethyl)oleyl alcohol (e.g., 5, 10, 20 µM) or vehicle control (ethanol) for 24 hours.
-
Induce ferroptosis by adding a final concentration of 10 µM erastin to the media.
-
Incubate for an additional 24-48 hours.
-
-
Viability Assay:
-
Assess cell viability using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar colorimetric assay.
-
Measure absorbance at the appropriate wavelength (e.g., 570 nm for MTT).
-
Normalize viability data to vehicle-treated control cells.
-
Lipid Peroxidation Assay
-
Cell Line: NBT human myoblasts.
-
Frataxin Knockdown:
-
Transfect cells with frataxin-specific siRNA or a non-targeting control siRNA using a suitable transfection reagent according to the manufacturer's protocol.
-
Allow 48-72 hours for efficient knockdown of frataxin expression.
-
-
Treatment:
-
Treat the siRNA-transfected cells with 5 µM 1(R)-(Trifluoromethyl)oleyl alcohol or vehicle control for 24 hours.
-
-
Measurement of Lipid Peroxidation:
-
Harvest the cells and lyse them in a suitable buffer.
-
Measure lipid peroxidation using a commercially available kit that detects malondialdehyde (MDA) and/or 4-hydroxynonenal (4-HNE), which are stable end-products of lipid peroxidation.
-
A common method involves the reaction of MDA with thiobarbituric acid (TBA) to form a fluorescent adduct (MDA-TBA).
-
Measure the fluorescence or absorbance at the specified wavelength and quantify the levels of lipid peroxidation relative to a standard curve.
-
Normalize the results to the total protein concentration of the cell lysates.
-
Conclusion and Future Directions
1(R)-(Trifluoromethyl)oleyl alcohol represents a significant advancement in the search for effective treatments for Friedreich's ataxia. Its potent anti-ferroptotic activity in relevant cellular models provides a strong rationale for further preclinical development. Future research should focus on elucidating the precise molecular target and the downstream signaling effects of this compound. A detailed, scalable synthesis protocol is also a critical next step. In vivo studies in animal models of FRDA are warranted to evaluate its pharmacokinetic properties, safety profile, and therapeutic efficacy. The insights gained from these studies will be instrumental in translating this promising molecule into a clinical candidate for patients with Friedreich's ataxia.
